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Compound of Interest

Compound Name: Biotin-PEG6-azide

Cat. No.: B8106345

This technical guide provides a comprehensive overview of Biotin-PEG6-azide, a
heterobifunctional linker widely utilized by researchers, scientists, and drug development
professionals. The guide details its chemical structure, physicochemical properties, and its
significant role in bioconjugation through click chemistry.

Core Concepts

Biotin-PEG6-azide is a molecule engineered for the specific and efficient labeling of
biomolecules. Its structure comprises three key functional components:

 Biotin (Vitamin H): A small, water-soluble vitamin that exhibits an exceptionally strong and
specific non-covalent interaction with streptavidin and avidin proteins.[1] This high-affinity
binding makes biotin an ideal tag for the detection, purification, and immobilization of
biomolecules.

o PEG6 (Hexaethylene Glycol) Spacer: A flexible polyethylene glycol linker consisting of six
ethylene glycol units. The PEG spacer is hydrophilic, which enhances the agueous solubility
of the entire molecule and the resulting conjugate.[2][3] It also provides spatial separation
between the biotin tag and the target biomolecule, minimizing steric hindrance and
preserving the biological activity of the target.[1][3] Furthermore, PEGylation is known to
reduce non-specific binding.

o Azide (-N3) Group: This functional group is a key component for "click chemistry," a class of
reactions known for their high efficiency, specificity, and biocompatibility. The azide group
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allows for the covalent attachment of the biotin-PEG linker to molecules containing an alkyne

group.

Physicochemical Properties

The key properties of Biotin-PEG6-azide are summarized in the table below, providing a quick

reference for experimental design.

Property Value Reference(s)
Chemical Formula C24H44N60sS
Molecular Weight 576.71 g/mol
CAS Number 1085938-09-5
Appearance Crystalline solid
Purity >95% - 98%
Soluble in Dichloromethane
Solubility (DCM) and Dimethyl Sulfoxide

(DMSO)

Storage Conditions

Store at -20°C for long-term

stability.

Stock Solution Stability

Store at -80°C for up to 6
months or at -20°C for up to 1
month.

Applications in Bioconjugation via Click Chemistry

Biotin-PEG6-azide is a versatile reagent for the biotinylation of a wide range of biomolecules,

including proteins, peptides, nucleic acids, and small molecules. The primary method of

conjugation is through click chemistry, which involves the reaction of the azide group with an

alkyne-functionalized target molecule. Two main types of click chemistry are employed:

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This is a highly efficient and
widely used form of click chemistry where a copper(l) catalyst is used to promote the
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formation of a stable triazole linkage between the azide and a terminal alkyne.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry
reaction that utilizes a strained cyclooctyne (e.g., DBCO or BCN) instead of a terminal
alkyne. The inherent ring strain of the cyclooctyne allows the reaction to proceed efficiently
without the need for a cytotoxic copper catalyst, making it ideal for applications in living cells
and organisms.

The ability to attach a biotin tag with high specificity and efficiency enables a multitude of

downstream applications, such as:

Affinity Purification: Biotinylated molecules can be readily isolated from complex mixtures
using streptavidin- or avidin-functionalized resins.

Detection and Imaging: The strong biotin-streptavidin interaction can be leveraged for the
detection of target molecules in various assays, including ELISA, Western blotting, and
fluorescence microscopy, by using streptavidin conjugated to enzymes or fluorophores.

Drug Targeting and Delivery: Biotinylation can be used to target drugs or imaging agents to
cells or tissues that express biotin receptors.

Experimental Protocols

Below is a general protocol for the biotinylation of an alkyne-modified biomolecule using Biotin-

PEG6-azide via a copper-catalyzed click chemistry reaction.

Materials:

Alkyne-modified biomolecule (e.g., protein, DNA)
Biotin-PEG6-azide

Dimethyl sulfoxide (DMSO)

Triethylammonium acetate (TEAA) buffer (2 M, pH 7.0)

Ascorbic acid stock solution (5 mM)
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Copper(Il)-TBTA stock solution (10 mM in 55% DMSO)

Deionized water

Inert gas (e.g., argon or nitrogen)

Acetone (for precipitation)

Protocol:

» Reagent Preparation:

o Prepare a stock solution of Biotin-PEG6-azide (e.g., 10 mM in DMSO).

o Dissolve the alkyne-modified biomolecule in deionized water to a desired concentration.

e Reaction Setup:

o

In a reaction vial, add the dissolved alkyne-modified biomolecule.

Add 2 M TEAA buffer to a final concentration of 0.2 M.

[¢]

[¢]

Add DMSO to the reaction mixture.

Add the Biotin-PEG6-azide stock solution and vortex to mix.

[e]

o

Add the 5 mM ascorbic acid stock solution and briefly vortex.

o Catalyst Addition and Incubation:

[e]

Bubble inert gas through the solution for 30 seconds to remove oxygen.

[e]

Add the 10 mM Copper(Il)-TBTA stock solution to the mixture.

o

Flush the vial with inert gas and seal it.

[¢]

Vortex the mixture thoroughly.

[¢]

Incubate the reaction at room temperature overnight.
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« Purification of the Biotinylated Product:

o

Precipitate the biotinylated conjugate by adding at least a 4-fold volume of cold acetone.

Incubate at -20°C for 20 minutes.

[¢]

[¢]

Centrifuge the mixture to pellet the conjugate.

[e]

Discard the supernatant and wash the pellet with acetone.

o

Dry the pellet and purify the conjugate using an appropriate method such as HPLC or
PAGE.

Visualizations

The following diagrams illustrate the key reaction pathways and a typical experimental workflow
involving Biotin-PEG6-azide.
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Biotin-PEG6-azide Click Chemistry Pathways
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Caption: Reaction pathways for Biotin-PEG6-azide.
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Experimental Workflow: Protein Biotinylation and Purification
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Caption: Workflow for protein biotinylation and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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